Cas no 2107273-06-1 (N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5)

• Product Name: N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5
• CAS No: 2107273-06-1
• MF: C₄₂H₅₇ClN₂O₇
• MW: 737.364191770554
• CID: 4638608
• PubChem ID: 154703754
• Update Time: 2025-10-29

N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5 Chemical and Physical Properties

Names and Identifiers

• N-PEG3-N'-(propargyl-PEG4)-Cy5
• DA-66205
• 2-(5-(3,3-Dimethyl-1-(3,6,9,12-tetraoxapentadec-14-yn-1-yl)indolin-2-ylidene)penta-1,3-dien-1-yl)-1-(2-(2-(2-hydroxyethoxy)ethoxy)ethyl)-3,3-dimethyl-3H-indol-1-ium chloride
• N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5
• 2-[(1E,3E)-5-[(2E)-3,3-dimethyl-1-(3,6,9,12-tetraoxapentadec-14-yn-1-yl)-2,3-dihydro-1H-indol-2-ylidene]penta-1,3-dien-1-yl]-1-{2-[2-(2-hydroxyethoxy)ethoxy]ethyl}-3,3-dimethyl-3H-indol-1-ium chloride
• AKOS040743712
• 2107273-06-1

• Inchi： 1S/C42H57N2O7.ClH/c1-6-23-46-27-31-50-33-34-51-32-29-48-25-21-44-38-17-13-11-15-36(38)42(4,5)40(44)19-9-7-8-18-39-41(2,3)35-14-10-12-16-37(35)43(39)20-24-47-28-30-49-26-22-45;/h1,7-19,45H,20-34H2,2-5H3;1H/q+1;/p-1
• InChI Key： MXPPWWDNHJQAKX-UHFFFAOYSA-M
• SMILES： C(N1C(C(C)(C)C2=CC=CC=C12)=CC=CC=CC1C(C2=CC=CC=C2[N+]=1CCOCCOCCO)(C)C)COCCOCCOCCOCC#C.[Cl-]

Computed Properties

• Exact Mass: 736.3854299g/mol
• Monoisotopic Mass: 736.3854299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 52
• Rotatable Bond Count: 24
• Complexity: 1200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9Ų

Additional information on N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5

Introduction to N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5 and Its Applications in Modern Biomedical Research

The compound with the CAS number 2107273-06-1 and the product name N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5 represents a significant advancement in the field of bioconjugation and molecular imaging. This innovative molecule, characterized by its dual-functionalized PEG (polyethylene glycol) chains and a Cy5 fluorophore, has garnered considerable attention due to its versatile applications in diagnostic imaging, therapeutic agents, and biomolecular research.

In recent years, the development of high-performance bioconjugates has been pivotal in enhancing the efficacy of diagnostic tools and therapeutic interventions. The use of PEGylation, a process that involves covalently attaching PEG chains to molecules, has become a cornerstone in pharmaceutical science. PEGylation not only improves the pharmacokinetic properties of drugs by increasing their solubility and reducing immunogenicity but also extends their circulation time in the bloodstream. The compound N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5 exemplifies this trend by incorporating two distinct PEG chains, each tailored to optimize specific biological interactions.

The molecular structure of N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5 is meticulously designed to facilitate both stable conjugation with biomolecules and efficient fluorescence emission. The hydroxyl group on the first PEG chain provides a reactive site for further functionalization, enabling the attachment of various biomolecules such as antibodies, peptides, or enzymes. Meanwhile, the propargyl group on the second PEG chain serves as an anchor for click chemistry reactions, allowing for rapid and site-specific conjugation with azide-functionalized molecules. This dual functionality makes the compound an invaluable tool for researchers seeking to develop novel bioconjugates with tailored properties.

The Cy5 fluorophore, a near-infrared (NIR) dye known for its high quantum yield and excellent photostability, is integrated into the molecule to enable deep-tissue imaging. NIR light penetration is significantly greater than that of visible light, making Cy5-based probes ideal for in vivo applications where tissue depth is a critical factor. The combination of PEGylation and Cy5 fluorescence offers researchers a powerful platform for developing contrast agents that can be used in positron emission tomography (PET), magnetic resonance imaging (MRI), or fluorescence microscopy.

Recent studies have highlighted the potential of N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5 in targeted drug delivery systems. By conjugating this molecule with therapeutic agents, researchers can enhance the specificity and efficiency of drug delivery to target tissues or cells. For instance, antibodies or small interfering RNAs (siRNAs) functionalized with this compound have shown promise in preclinical trials for treating various diseases, including cancer. The extended circulation time provided by PEGylation ensures that the drug reaches its target site more effectively, while the Cy5 fluorophore allows for real-time tracking of drug distribution using non-invasive imaging techniques.

The compound also finds utility in biomolecular research, particularly in studying protein-protein interactions and cellular signaling pathways. By labeling biomolecules with N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5, researchers can visualize and quantify these interactions with high precision. This capability is crucial for understanding complex biological processes and developing targeted therapies. Additionally, the molecule's stability under various experimental conditions makes it suitable for long-term studies that require consistent performance.

The integration of advanced chemical synthesis techniques has further enhanced the versatility of N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5. Recent advancements in click chemistry have enabled rapid and efficient conjugation of this compound with a wide range of biomolecules without compromising its structural integrity. This has opened up new possibilities for developing multifunctional bioconjugates that can perform multiple tasks simultaneously, such as delivering drugs while simultaneously monitoring biological processes.

In conclusion, N-(hydroxy-PEG2)-N'-(propargyl-PEG4)-Cy5 represents a significant breakthrough in bioconjugation technology. Its unique combination of PEGylation and Cy5 fluorescence makes it an indispensable tool for researchers working in diagnostic imaging, therapeutic development, and biomolecular research. As our understanding of biological systems continues to evolve, compounds like this are poised to play a crucial role in advancing medical science and improving patient outcomes.